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Compound of Interest

Compound Name: Zinc diamyldithiocarbamate

Cat. No.: B097174 Get Quote

Executive Summary: Zinc diamyldithiocarbamate (ZDADTC) is a coordination complex of

zinc with diamyldithiocarbamate ligands. It is a multifunctional compound with significant

industrial applications, primarily as a lubricant additive and a vulcanization accelerator for

rubber. This document provides a comprehensive overview of its synthesis, physicochemical

properties, and key applications. Detailed experimental protocols, tabulated quantitative data,

and graphical representations of its synthesis and potential biological interactions are

presented to serve as a technical resource for researchers, scientists, and professionals in

drug development and materials science.

Introduction
Zinc dithiocarbamates are a class of organosulfur compounds with the general formula

Zn(R₂NCS₂)₂.[1] These complexes are formed through the reaction of a secondary amine and

carbon disulfide in the presence of a zinc salt.[1] The dithiocarbamate anion acts as a bidentate

ligand, binding to the zinc(II) ion through both sulfur atoms.[1] Zinc diamyldithiocarbamate,

where the alkyl group 'R' is an amyl (pentyl) group, possesses distinct properties of solubility

and thermal stability that make it highly effective for specific industrial uses.[1] Its primary

functions include acting as an antioxidant, antiwear agent, and corrosion inhibitor in lubricating

oils.[1] It is also utilized as a rapid accelerator in the vulcanization of natural and synthetic

rubbers.[1] More recently, research has explored its use as a single-source precursor for the

synthesis of zinc sulfide (ZnS) nanomaterials.[1]
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The synthesis of ZDADTC is typically achieved through a two-step process. The first step

involves the formation of an alkali metal salt of diamyldithiocarbamic acid, which is then reacted

with a zinc salt to precipitate the final product. An alternative one-pot synthesis can also be

employed.

Synthesis Pathway Overview
The general synthesis involves the reaction of diamylamine with carbon disulfide in the

presence of a base (like sodium hydroxide) to form sodium diamyldithiocarbamate. This

intermediate is then reacted with a zinc salt, such as zinc sulfate, to yield zinc
diamyldithiocarbamate.

Reactants

Step 1: Intermediate Formation

Step 2: Precipitation Final Product
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Caption: Workflow for the two-step synthesis of Zinc Diamyldithiocarbamate.

Detailed Experimental Protocol
The following protocol is based on an optimized laboratory synthesis method for zinc

dialkyldithiocarbamates.[2]

Materials:
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Diamylamine

Carbon Disulfide (CS₂)

Sodium Hydroxide (NaOH)

Zinc Sulfate (ZnSO₄)

Ethanol

Distilled Water

Procedure:

Step 1: Synthesis of Sodium Diamyldithiocarbamate

In a reaction flask equipped with a stirrer and a dropping funnel, dissolve a specific molar

quantity of sodium hydroxide in a minimal amount of water/ethanol mixture.

Add an equimolar amount of diamylamine to the flask.

Cool the mixture in an ice bath to maintain a temperature of approximately 30°C.

Gradually add an equimolar amount of carbon disulfide to the mixture over a period of 30

minutes while stirring continuously.

After the addition is complete, continue stirring the mixture for an additional 30-60 minutes to

ensure the reaction goes to completion. The resulting solution contains the sodium

diamyldithiocarbamate intermediate.

Step 2: Synthesis of Zinc Diamyldithiocarbamate

Prepare an aqueous solution of zinc sulfate.

Slowly add the zinc sulfate solution to the sodium diamyldithiocarbamate solution from Step

1 with vigorous stirring.
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A precipitate of zinc diamyldithiocarbamate will form immediately. The reaction is typically

carried out at a controlled temperature (e.g., 50°C) to optimize the yield.[2]

Continue stirring for another 30 minutes after the addition is complete.

Step 3: Isolation and Purification

Filter the precipitate using a Buchner funnel.

Wash the collected solid with distilled water to remove any unreacted salts and by-products.

Further wash the product with a small amount of cold ethanol.

Dry the purified zinc diamyldithiocarbamate product in a vacuum oven at a low

temperature (e.g., 40-50°C) until a constant weight is achieved. A yield of up to 99.2% can

be obtained under optimized conditions.[2]

Physicochemical and Functional Properties
The properties of ZDADTC are dictated by its molecular structure, featuring a central zinc atom

coordinated to two bidentate diamyldithiocarbamate ligands.

Physical and Chemical Properties
The following table summarizes the key physicochemical properties of Zinc
Diamyldithiocarbamate.
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Property Value Reference

IUPAC Name
zinc;N,N-

dipentylcarbamodithioate
[3]

Molecular Formula C₂₂H₄₄N₂S₄Zn [3]

Molecular Weight 530.2 g/mol [3]

Appearance Pale yellow liquid or solid [4]

Solubility

Insoluble in water; Soluble in

acetone, chloroform, carbon

disulfide.

[5][6]

Melting Point

Data for diamyl derivative is

not readily available; related

Zinc Dimethyldithiocarbamate

melts at 248-257 °C.

[5]

Functional Properties
Lubricant Additive: ZDADTC is a highly effective multifunctional additive in lubricating oils

and greases.[1] It functions as an antioxidant by decomposing hydroperoxides, which are

key intermediates in lubricant degradation, thus extending the oil's service life.[1] Its antiwear

properties stem from its ability to thermally decompose at high temperatures, forming a

protective film of zinc sulfide on metal surfaces.[1]

Vulcanization Accelerator: In the rubber industry, it acts as an ultra-accelerator, providing fast

cure rates at low temperatures for both natural and synthetic rubbers.[1] The long amyl

groups enhance its solubility and dispersion within the rubber matrix.[1]

Catalyst: The Lewis acidic nature of the zinc center allows ZDADTC to catalyze reactions

such as polyurethane synthesis.[1][7]

Applications
The unique properties of ZDADTC lead to its use in several specialized fields.
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Industrial Applications: Its primary use is in the manufacturing of petroleum lubricating oils,

greases, and synthetic rubber.[8] It is valued for its ability to improve the performance and

lifespan of these materials.[1]

Materials Science: ZDADTC serves as a single-source precursor for synthesizing zinc sulfide

(ZnS) nanomaterials.[1] Through controlled thermal decomposition (thermolysis),

researchers can produce ZnS nanoparticles and other nanostructures for applications in

optoelectronics and photocatalysis.[1]

Biological Activity and Toxicology
While ZDADTC is primarily used in industrial settings, dithiocarbamates as a class exhibit

significant biological activity, often through their ability to chelate metal ions.

Potential Mechanism of Action
The biological effects of dithiocarbamates are often linked to their function as chelating agents.

[5][9] They can interact with metal ions, particularly copper and zinc, which are essential

cofactors for many enzymes. By sequestering these ions, dithiocarbamates can inhibit enzyme

activity. For example, related dithiocarbamates have shown neurotoxic effects, and zinc has

been observed to have a protective effect against this cytotoxicity, possibly by inducing the

metal-regulatory protein metallothionein.[10]
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Caption: A potential mechanism of dithiocarbamate-induced cytotoxicity via metal chelation.

Toxicological Profile
The toxicity of zinc dithiocarbamates can vary based on the alkyl chain length. Short-chain

variants like zinc dimethyldithiocarbamate are classified as harmful if swallowed and very toxic

by inhalation. Longer-chain variants tend to have lower acute toxicity.
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Endpoint Value / Observation Reference

Acute Oral Toxicity

For related short-chain ZDTCs,

LD₅₀ is in the range of 320-

1960 mg/kg bw (rat). Longer

chains like dibutyl have an

LD₅₀ > 5000 mg/kg bw.

Systemic Toxicity

A study on ZDADTC

determined a No-Observed-

Adverse-Effect Level (NOAEL)

of 85 mg/kg body weight and

day in rats after oral

administration.

[11]

Genotoxicity

Data for the class of zinc

dialkyldithiocarbamates

generally indicate no

mutagenic or genotoxic

potential in vitro and in vivo.

Carcinogenicity

The International Agency for

Research on Cancer (IARC)

determined that there is limited

evidence for carcinogenicity of

related ZDTCs in animals and

they are not classifiable as to

their carcinogenicity to humans

(Group 3).

Skin/Eye Irritation

Can cause skin and eye

irritation. Related compounds

may cause an allergic skin

reaction.[12][13]

[14]

Conclusion
Zinc diamyldithiocarbamate is a versatile chemical compound with well-established roles as

a high-performance lubricant additive and rubber vulcanization accelerator. Its synthesis is
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efficient and high-yielding. While its primary applications are industrial, the underlying chemistry

of dithiocarbamates, particularly their metal-chelating properties, presents areas for further

research, including catalysis and materials science. A thorough understanding of its

toxicological profile is essential for ensuring safe handling and application. This guide provides

a foundational resource for professionals working with or researching this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Synthesis and
Properties of Zinc Diamyldithiocarbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b097174#synthesis-and-properties-of-zinc-
diamyldithiocarbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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